Cas no 177364-96-4 (2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy-)

2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy- structure
177364-96-4 structure
Product Name:2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy-
CAS No:177364-96-4
MF:C8H8O6S
MW:232.210521697998
CID:1370022
PubChem ID:2801538
Update Time:2025-04-20

2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy-
    • 3,4-dimethoxythiophene-2,5-dicarboxylic acid
    • 3,4-Dimethoxy-2,5-thiophenedicarboxylic acid
    • 3,4-Dimethoxy-thiophen-2,5-dicarbonsaeure
    • 3,4-dimethoxy-thiophene-2,5-dicarboxylic acid
    • 3,4-dimethoxythiophenedicarboxylic acid
    • HMS547K12
    • SR-01000632900-1
    • Oprea1_025488
    • VJPALIAORYSTKL-UHFFFAOYSA-N
    • 177364-96-4
    • DB-182998
    • CCG-42942
    • SCHEMBL2761037
    • Maybridge1_002168
    • DTXSID30384269
    • BRD-K45891875-001-01-4
    • CHEBI:228704
    • Inchi: 1S/C8H8O6S/c1-13-3-4(14-2)6(8(11)12)15-5(3)7(9)10/h1-2H3,(H,9,10)(H,11,12)
    • InChI Key: VJPALIAORYSTKL-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C(=C1C(=O)O)OC)OC

Computed Properties

  • Exact Mass: 232.00400
  • Monoisotopic Mass: 232.00415914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 121.30000
  • LogP: 1.16170

2,5-Thiophenedicarboxylic acid, 3,4-dimethoxy- Production Method

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